N-(4-methoxybenzyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxybenzyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MP-10 and belongs to the class of piperidine derivatives. MP-10 has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The mechanism of action of MP-10 involves the inhibition of dopamine D3 receptors. It has been found to bind to the receptor with high affinity and block its activity. This results in the decrease of dopamine release in the brain, which is believed to be responsible for the therapeutic effects of MP-10 in various diseases.
Biochemical and Physiological Effects:
MP-10 has been found to have significant effects on the levels of neurotransmitters in the brain. It has been shown to decrease the levels of dopamine and increase the levels of acetylcholine and glutamate. These effects are believed to be responsible for the therapeutic effects of MP-10 in various diseases.
Advantages and Limitations for Lab Experiments
MP-10 has several advantages for lab experiments, including its high affinity for dopamine D3 receptors, its ability to decrease dopamine release in the brain, and its potential for therapeutic applications. However, there are also limitations to its use, including its low solubility in water, its potential for toxicity, and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on MP-10, including its potential for therapeutic applications in various diseases, its use as a tool for studying dopamine D3 receptors, and its potential for the development of new drugs with improved efficacy and safety profiles. Further studies are needed to determine the optimal dosage and administration of MP-10, as well as its potential side effects and toxicity. In addition, studies are needed to determine the long-term effects of MP-10 on the brain and its potential for addiction and abuse.
Synthesis Methods
The synthesis of MP-10 involves the reaction of 4-methoxybenzyl chloride with 4-hydroxypyridine followed by the reaction of the resulting intermediate with piperidine-1-carboxylic acid. The final product is obtained by purification using column chromatography. The yield of the synthesis method is approximately 60%.
Scientific Research Applications
MP-10 has been studied for its potential therapeutic applications in various diseases such as Parkinson's disease, Alzheimer's disease, and schizophrenia. It has been found to act as a potent dopamine D3 receptor antagonist and has shown promising results in preclinical studies.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-3-pyridin-4-yloxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-24-16-6-4-15(5-7-16)13-21-19(23)22-12-2-3-18(14-22)25-17-8-10-20-11-9-17/h4-11,18H,2-3,12-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJOXILVKCIBVNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)N2CCCC(C2)OC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.